Cas no 69409-37-6 (Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester)
69409-37-6 structure
Product Name:Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
CAS No:69409-37-6
MF:C7H6FN3S
MW:183.206042766571
CID:1736720
Update Time:2024-11-27
Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
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- Inchi: 1S/C7H6FN3S/c8-4-1-5(10)6(11)2-7(4)12-3-9/h1-2H,10-11H2
- InChI Key: MANHFBGOUCDSQL-UHFFFAOYSA-N
- SMILES: S(C1=CC(N)=C(N)C=C1F)C#N
Computed Properties
- Exact Mass: 183.02678
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 339.6±42.0 °C(Predicted)
- PSA: 75.83
- pka: 2.74±0.10(Predicted)
Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Related Literature
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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